molecular formula C16H23BO3 B6154318 rac-2-[(1R,2R)-2-(2-methoxyphenyl)cyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, trans CAS No. 2066512-89-6

rac-2-[(1R,2R)-2-(2-methoxyphenyl)cyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, trans

Cat. No. B6154318
CAS RN: 2066512-89-6
M. Wt: 274.2
InChI Key:
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Description

This compound is a boronic ester, which are commonly used in organic synthesis. Boronic esters are known for their role in the Suzuki reaction, a type of cross-coupling reaction, that allows for the formation of carbon-carbon bonds .


Molecular Structure Analysis

The compound contains a cyclopropyl group attached to a phenyl group, which is further substituted with a methoxy group. It also contains a boronic ester group. The presence of these functional groups can greatly influence the compound’s reactivity and properties .


Chemical Reactions Analysis

As a boronic ester, this compound could potentially be used in a Suzuki coupling reaction to form carbon-carbon bonds. The exact reactions it can undergo would depend on the reaction conditions and the other reactants present .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its substituents. Boronic esters are typically stable and can be stored for long periods of time .

Mechanism of Action

The mechanism of action would depend on how this compound is being used. If it’s being used in a Suzuki coupling reaction, it would act as a partner for the palladium-catalyzed cross-coupling .

Safety and Hazards

Like all chemicals, this compound should be handled with care. The exact safety and hazards would depend on its specific properties, but in general, one should always use appropriate protective equipment and follow safe laboratory practices when handling chemicals .

Future Directions

The use of boronic esters in organic synthesis is a well-established field with many potential applications. Future research may focus on developing new reactions involving these compounds, or on improving the efficiency and selectivity of existing reactions .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-2-[(1R,2R)-2-(2-methoxyphenyl)cyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, trans involves the reaction of (1R,2R)-2-(2-methoxyphenyl)cyclopropanol with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a base and a palladium catalyst. The resulting intermediate is then subjected to a transmetalation reaction with a suitable organometallic reagent, followed by a final boronate esterification step to yield the desired product.", "Starting Materials": [ "(1R,2R)-2-(2-methoxyphenyl)cyclopropanol", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Base", "Palladium catalyst", "Organometallic reagent" ], "Reaction": [ "Step 1: (1R,2R)-2-(2-methoxyphenyl)cyclopropanol is reacted with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a base and a palladium catalyst to yield an intermediate.", "Step 2: The intermediate is subjected to a transmetalation reaction with a suitable organometallic reagent to form a boronate ester intermediate.", "Step 3: The boronate ester intermediate is then subjected to a final boronate esterification step to yield rac-2-[(1R,2R)-2-(2-methoxyphenyl)cyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, trans." ] }

CAS RN

2066512-89-6

Molecular Formula

C16H23BO3

Molecular Weight

274.2

Purity

95

Origin of Product

United States

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